3,5-dimethoxy-N-[3-(1-pyrrolidinyl)phenyl]benzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3,5-dimethoxy-N-(3-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C19H22N2O3/c1-23-17-10-14(11-18(13-17)24-2)19(22)20-15-6-5-7-16(12-15)21-8-3-4-9-21/h5-7,10-13H,3-4,8-9H2,1-2H3,(H,20,22)
• InChI Key: XYKPIPMIOZMKLY-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=CC(=C2)N3CCCC3)OC
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC(=CC=C2)N3CCCC3)OC

Description

3,5-dimethoxy-N-[3-(1-pyrrolidinyl)phenyl]benzamide, also known as "DMPEA-BZ," is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

DMPEA-BZ is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that DMPEA-BZ can improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using DMPEA-BZ in lab experiments is its relatively low toxicity compared to other compounds with similar therapeutic properties. However, it can be difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on DMPEA-BZ. One area of interest is its potential use as a treatment for other neurological disorders, such as Huntington's disease and multiple sclerosis. Another area of research could focus on optimizing the synthesis method to improve yield and purity. Additionally, further studies could investigate the long-term safety and efficacy of DMPEA-BZ in animal models and eventually in human clinical trials.

Synthesis Methods

DMPEA-BZ can be synthesized through a multi-step process involving the reaction of 3,5-dimethoxyphenol with 3-(1-pyrrolidinyl)aniline, followed by the addition of benzoyl chloride and subsequent purification steps. This process has been described in detail in various scientific publications.

Scientific Research Applications

DMPEA-BZ has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been investigated for its potential use as an analgesic and anti-inflammatory agent.